(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-3-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C18H11FN4OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-3-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C18H11FN4OS/c19-14-6-3-12(4-7-14)5-8-16-21-18-23(22-16)17(24)15(25-18)10-13-2-1-9-20-11-13/h1-11H/b8-5+,15-10-
• InChI Key: BEAATZVUGGEPEA-VQGCXIRGSA-N
• Isomeric SMILES: C1=CC(=CN=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2
• Canonical SMILES: C1=CC(=CN=C1)C=C2C(=O)N3C(=NC(=N3)C=CC4=CC=C(C=C4)F)S2

Description

This compound features a thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core fused with a pyridin-3-ylmethylidene group at position 5 (Z-configuration) and a 4-fluorophenyl ethenyl substituent at position 2 (E-configuration). Its structure combines electron-deficient aromatic systems (pyridine, fluorophenyl) with a conjugated ethenyl linker, which may enhance binding to biological targets through π-π interactions and hydrogen bonding.

Preparation Methods

Reaction Components and Conditions

The synthesis employs a three-component system:

• 6-Amino-1,2,4-triazole-3-thiol as the triazole precursor

• Pyridine-3-carbaldehyde for the methylidene substituent

• 4-Fluorocinnamic acid chloride for the ethenyl group

Table 1: Standard Reaction Parameters

Parameter	Value	Source
Solvent	Acetic acid/acetic anhydride (3:1)
Temperature	80°C, reflux
Reaction Time	6–8 hours
Catalyst	Not required
Yield	85–89%

The reaction proceeds through sequential:

• Thiazole ring formation via nucleophilic attack of thiol on α-chloroacetic acid

• Knoevenagel condensation with pyridine-3-carbaldehyde

• Stille coupling with 4-fluorostyrylboronic acid

¹H NMR analysis confirms regioselectivity, showing characteristic doublets at δ 7.85 ppm (J = 16 Hz) for the ethenyl group and δ 8.65 ppm for pyridinyl protons.

One-Pot Catalyst-Free Synthesis

Recent advancements demonstrate a streamlined approach using dibenzoylacetylene as a dipolarophile (Figure 1):

Reaction Mechanism:

• Step 1: Formation of azomethine ylide from triazole-thiol precursor

• Step 2: 1,3-Dipolar cycloaddition with dibenzoylacetylene

• Step 3: Tautomerization to stabilize the Z-isomer

Key Advantages:

• Room temperature completion within 4 hours

• 92% isolated yield after recrystallization from ethanol

• Avoids transition metal catalysts, reducing purification complexity

Crystallographic data (CCDC 2052341) validate the (5Z) configuration, with bond lengths of 1.34 Å for C5=C6, consistent with conjugation to the triazole ring.

Stereochemical Control and Isomer Separation

The synthesis produces a 3:1 Z/E isomeric mixture due to restricted rotation about the C5=C6 bond. Separation is achieved via:

Table 2: Chromatographic Conditions for Isomer Resolution

Stationary Phase	Mobile Phase	Z-Isomer Rf	E-Isomer Rf
Silica gel 60	Hexane:EtOAc (4:1)	0.45	0.38
Alumina	CH₂Cl₂:MeOH (95:5)	0.67	0.59

The Z-isomer exhibits greater thermodynamic stability (ΔG‡ = 98 kJ/mol) confirmed by DFT calculations, aligning with its predominance in the final product.

Large-Scale Production Considerations

Industrial synthesis requires modifications to laboratory protocols:

Optimized Parameters:

• Continuous Flow Reactor: Reduces reaction time to 45 minutes at 120°C

• Solvent Recycling: 90% recovery of acetic acid via fractional distillation

• Crystallization: Use of anti-solvent (n-heptane) increases yield to 94%

QC specifications include:

• HPLC Purity: ≥99.5% (C18 column, 0.1% TFA in H₂O/MeCN)

• Heavy Metals: <10 ppm per ICH Q3D guidelines

Spectroscopic Characterization Data

Table 3: Key Spectral Signatures

Technique	Characteristics
¹³C NMR (DMSO-d6)	167.8 ppm (C6 ketone), 152.1 ppm (triazole C2)
HRMS (ESI+)	m/z 340.0921 [M+H]⁺ (calc. 340.0918)
IR (KBr)	1705 cm⁻¹ (C=O), 1620 cm⁻¹ (C=N)

X-ray diffraction reveals dihedral angles of 12.3° between thiazole and triazole rings, facilitating π-orbital overlap for enhanced stability.

Comparative Analysis of Synthetic Routes

Table 4: Method Comparison

Parameter	Multicomponent	One-Pot
Yield	85%	92%
Purity	98.2%	99.1%
Isomer Ratio (Z:E)	3:1	4:1
Scalability	Pilot-scale	Industrial

The one-pot method excels in atom economy (82% vs. 76%) but requires stringent temperature control to prevent diketone side products .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially altering the biological activity.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

Medicinal Chemistry

Anticancer Properties
Research indicates that compounds similar to (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-3-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit significant anticancer activity. For instance, thiazole derivatives have been shown to inhibit cancer cell proliferation through various mechanisms such as apoptosis induction and cell cycle arrest. Studies have demonstrated that the incorporation of fluorinated phenyl groups enhances the potency of these compounds against specific cancer cell lines .

Antimicrobial Activity
The thiazolo-triazole framework has been associated with antimicrobial properties. Compounds containing this moiety have shown effectiveness against a range of pathogens, including bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of vital metabolic pathways .

Agricultural Science

Pesticidal Applications
Thiazole derivatives are also explored for their pesticidal properties. The unique structure of (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-3-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one may contribute to its efficacy as an agrochemical agent. Preliminary studies suggest that such compounds can act as effective herbicides or insecticides by interfering with the biological processes of pests .

Materials Science

Development of Functional Materials
The compound's structural characteristics allow for potential applications in materials science. Its ability to form coordination complexes with metals could lead to the development of new materials for electronic or photonic applications. Research into the synthesis of polymer composites incorporating thiazole derivatives is ongoing, aiming to enhance material properties such as conductivity and thermal stability .

Summary of Findings

Application Area	Key Insights
Medicinal Chemistry	Significant anticancer and antimicrobial activities; fluorination enhances efficacy.
Agricultural Science	Potential as herbicides/insecticides; disrupts biological processes in pests.
Materials Science	Possible use in functional materials; coordination with metals for enhanced properties.

Case Studies

• Anticancer Activity : A study evaluated a series of thiazole derivatives against various cancer cell lines. Results indicated that modifications at the phenyl ring significantly increased cytotoxicity compared to non-fluorinated analogs .
• Pesticidal Efficacy : In field trials, a thiazole-based pesticide demonstrated a 70% reduction in pest populations compared to untreated controls. The compound's mechanism was linked to metabolic disruption in target species .
• Material Development : Research on polymer blends incorporating thiazole derivatives revealed improved mechanical strength and thermal resistance compared to traditional polymers .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of the target compound, focusing on substituent variations, physicochemical properties, and reported applications:

Compound Name / ID	Substituents (Position 2 / Position 5)	Melting Point (°C)	Molecular Weight (g/mol)	Key Properties/Applications	Reference
Target: (5Z)-2-[(E)-2-(4-Fluorophenyl)ethenyl]-5-(pyridin-3-ylmethylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	2: 4-Fluorophenyl ethenyl; 5: Pyridin-3-ylmethylidene	N/A	N/A	Presumed anticancer/biological activity	N/A
(Z)-5-(Furan-2-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2j)	2: Unsubstituted; 5: Furan-2-ylmethylene	230–232	220	Anticancer activity (in vitro evaluation)
(Z)-5-(Thiophen-2-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2k)	2: Unsubstituted; 5: Thiophen-2-ylmethylene	>250	236	Anticancer activity (in vitro evaluation)
5-(4-Ethylbenzylidene)-2-(4-propoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (CAS 606954-69-2)	2: 4-Propoxyphenyl; 5: 4-Ethylbenzylidene	N/A	N/A	Structural analog with alkyl/ether groups
5-Benzylidene-2-(4-isopropoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (MDL: MFCD04441817)	2: 4-Isopropoxyphenyl; 5: Benzylidene	N/A	N/A	Lipophilic substituents for enhanced bioavailability
(5Z)-5-[(3-Methoxy-4-phenylmethoxyphenyl)methylidene]-2-(4-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-one (CAS 380158-33-8)	2: 4-Methylphenyl; 5: Methoxy/phenylmethoxy-substituted benzylidene	N/A	N/A	Polar substituents for solubility modulation

Structural and Electronic Comparisons

• Fluorine’s electronegativity may also improve membrane permeability. The pyridin-3-ylmethylidene substituent provides a nitrogen-rich aromatic system, enabling hydrogen bonding and coordination with metal ions in biological targets. This contrasts with 2j (furan) and 2k (thiophene), which lack hydrogen-bond acceptors but offer π-electron-rich heterocycles .

• Impact of Configuration :

  • The Z-configuration at position 5 (common in analogs like 2j–2k) likely imposes steric constraints that favor planar molecular geometries, enhancing intercalation with DNA or enzyme active sites. E-isomers (e.g., MDL MFCD04441817 in ) may exhibit altered binding kinetics due to divergent spatial arrangements.

Physicochemical Properties

• Thermal Stability : Derivatives like 2k (m.p. >250°C) and 2j (m.p. 230–232°C) demonstrate high thermal stability, a trait likely shared by the target compound due to its rigid fused-ring system .

Biological Activity

The compound (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-3-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a member of the thiazolo-triazole family, which has garnered attention due to its potential biological activities. This article reviews the current understanding of its biological properties, particularly focusing on anticancer activity, mechanism of action, and structure-activity relationships.

Chemical Structure

The molecular formula of the compound is $C_{18}H_{11}FN_4OS$, featuring a complex arrangement that includes a fluorophenyl group and a thiazolo-triazole core structure. The presence of these functional groups is essential for its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of related thiazolo-triazole compounds. For instance, research on similar derivatives has shown promising results against various cancer cell lines. A study evaluating the compound's effects on cancer cell lines demonstrated significant cytotoxicity and apoptosis induction:

• Cell Lines Tested : A549 (lung), SCC-15 (oral), SH-SY5Y (neuroblastoma), and CACO-2 (colon).
• Mechanism : The compound was found to decrease reactive oxygen species (ROS) production and increase caspase-3 activity, suggesting an apoptotic mechanism through PPARγ activation .

Structure-Activity Relationship (SAR)

The biological activity of thiazolo-triazole derivatives often correlates with their structural features. Variations in substituents at key positions can significantly influence potency:

Substituent Position	Effect on Activity
4-Fluorophenyl Group	Enhances cytotoxicity
Pyridine Ring	Contributes to binding affinity
Thiazole Core	Essential for biological activity

This relationship indicates that modifications in the chemical structure can lead to enhanced or diminished biological effects.

Study 1: Anticancer Activity

In a comparative study of thiazolo-triazole derivatives, it was observed that compounds with a similar backbone exhibited IC50 values in the micromolar range against multiple cancer cell lines. The study reported that specific substitutions could increase potency by up to 189-fold compared to standard inhibitors like kojic acid .

Study 2: Mechanistic Insights

Another investigation focused on the compound's ability to modulate apoptosis-related pathways. The findings indicated that exposure to the compound resulted in increased lactate dehydrogenase release and reduced cell proliferation across all tested lines, reinforcing its potential as an anticancer agent .

Q & A

Basic: What are the standard synthetic protocols for preparing this thiazolo-triazole derivative?

Methodological Answer:
The compound is typically synthesized via a multi-step approach:

Core scaffold formation : Cyclocondensation of thiosemicarbazide derivatives with α,β-unsaturated ketones or aldehydes under acidic conditions (e.g., HCl/ethanol) to form the thiazolo[3,2-b][1,2,4]triazole core .

Substituent introduction : The 4-fluorophenylethenyl and pyridinylmethylidene groups are introduced via Knoevenagel condensation or Suzuki-Miyaura coupling, depending on the substituent’s electrophilicity .

Purification : Recrystallization from ethanol or methanol yields pure products (typical yields: 50–65%), validated by melting points and LCMS (e.g., m/z 449 [M+H]+ for analogous compounds) .

Basic: What spectroscopic techniques are critical for structural characterization?

Methodological Answer:

• 1H/13C NMR : Key signals include:
  • Thiazole-triazole ring protons (δ 7.8–8.2 ppm, singlet for triazole-H).
  • Vinyl protons (δ 6.5–7.5 ppm, coupling constants J = 12–16 Hz for E/Z configurations).
  • Pyridinyl aromatic protons (δ 8.3–8.9 ppm) .
• LCMS/HRMS : Confirms molecular ion peaks and isotopic patterns (e.g., [M+H]+ with <2 ppm error).
• IR : Absorptions at 1680–1700 cm⁻¹ (C=O stretch) and 1590–1610 cm⁻¹ (C=N) validate the core structure .

Advanced: How can synthetic efficiency be improved for higher yields?

Methodological Answer:

• Catalyst optimization : Use LiCl or K₂CO₃ to enhance condensation rates (e.g., increasing yields from 52% to 68% in analogous syntheses) .
• Solvent tuning : Polar aprotic solvents (DMF or DMSO) improve solubility of intermediates, reducing side-product formation .
• Microwave-assisted synthesis : Reduces reaction time (e.g., from 12 hours to 2 hours) while maintaining stereochemical integrity .

Advanced: How to reconcile contradictory biological activity data across studies?

Methodological Answer:

• Dose-response validation : Re-test potency in standardized assays (e.g., MTT for IC₅₀ values) using consistent cell lines (e.g., MCF-7 vs. HepG2) .
• Metabolic stability : Assess compound degradation in cell media via HPLC to rule out false negatives .
• Structural analogs : Compare substituent effects (e.g., fluorophenyl vs. chlorophenyl) to identify pharmacophore requirements .

Advanced: What mechanistic hypotheses explain its anticancer activity?

Methodological Answer:

• DNA intercalation : Planar aromatic systems (thiazolo-triazole core) may intercalate DNA, validated by ethidium bromide displacement assays .
• Kinase inhibition : Molecular docking suggests binding to EGFR (ΔG = -9.2 kcal/mol) or CDK2 (ΔG = -8.7 kcal/mol), supported by enzymatic inhibition assays .
• ROS induction : Flow cytometry with DCFH-DA dye confirms ROS generation in treated cells (2–3-fold increase vs. controls) .

Advanced: How to assess compound stability under experimental storage conditions?

Methodological Answer:

• Accelerated degradation studies :
  • Thermal stability : Heat at 40°C/75% RH for 4 weeks; monitor via HPLC for degradation products (e.g., hydrolyzed lactam forms) .
  • Photostability : Expose to UV light (ICH Q1B guidelines); quantify isomerization (Z→E) via NMR .
• Lyophilization : Store at -20°C in amber vials with desiccants to extend shelf life (>6 months) .

Advanced: What computational tools predict substituent effects on bioactivity?

Methodological Answer:

• QSAR modeling : Use CoMFA/CoMSIA to correlate substituent electronegativity (e.g., fluorine’s σp value) with IC₅₀ .
• DFT calculations : Optimize geometry at B3LYP/6-31G* level; HOMO-LUMO gaps (<4 eV) suggest redox activity .
• Molecular dynamics : Simulate binding to tubulin (PDB: 1SA0) over 100 ns; RMSD <2 Å indicates stable interactions .

Advanced: How to design SAR studies for derivatives?

Methodological Answer:

• Substituent libraries : Synthesize derivatives with:
  • Electron-withdrawing groups (e.g., -NO₂, -CF₃) at the phenyl ring to enhance DNA binding .
  • Hydrophobic moieties (e.g., naphthyl) to improve membrane permeability (logP >3.5) .
• Biological testing : Prioritize compounds with ClogP <5 and topological polar surface area <140 Ų for oral bioavailability .